1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine

• Molecular Formula: C26H36N2O4S2
• Molecular Weight: 504.7 g/mol
• IUPAC Name: 1-[4-[4-(2,6-dimethylpiperidin-1-yl)sulfonylphenyl]phenyl]sulfonyl-2,6-dimethylpiperidine
• InChI: InChI=1S/C26H36N2O4S2/c1-19-7-5-8-20(2)27(19)33(29,30)25-15-11-23(12-16-25)24-13-17-26(18-14-24)34(31,32)28-21(3)9-6-10-22(28)4/h11-22H,5-10H2,1-4H3
• InChI Key: QLLSGSNGRHVUSH-UHFFFAOYSA-N
• SMILES: CC1CCCC(N1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)N4C(CCCC4C)C)C

Description

1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The exact mechanism of action of 1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine can significantly reduce inflammation and pain in animal models of various inflammatory diseases. It has also been shown to have a good safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine is its potent anti-inflammatory and analgesic effects, which make it a valuable tool for studying the mechanisms of inflammation and pain. However, one of the limitations of this compound is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research on 1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine. One direction is to further investigate its mechanism of action and identify potential targets for drug development. Another direction is to study its effects in human clinical trials to determine its safety and efficacy for the treatment of inflammatory diseases. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 2,6-dimethylpiperidine with 4-bromobiphenyl in the presence of a palladium catalyst to form 1-(4-bromobiphenyl-4-yl)-2,6-dimethylpiperidine. The second step involves the reaction of this intermediate with 4-(2,6-dimethylpiperidin-1-ylsulfonyl)benzenesulfonyl chloride to form the final product.

Scientific Research Applications

1-({4'-[(2,6-Dimethyl-1-piperidinyl)sulfonyl][1,1'-biphenyl]-4-yl}sulfonyl)-2,6-dimethylpiperidine has been extensively studied for its potential applications in medical research. It has been shown to have potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.